Cas no 52839-61-9 (2,3,6-Anthracenetricarboxylic acid, 9,10-dihydro-9,10-dioxo-)

• Product Name: 2,3,6-Anthracenetricarboxylic acid, 9,10-dihydro-9,10-dioxo-
• CAS No: 52839-61-9
• MF: C₁₇H₈O₈
• MW: 340.24062538147
• CID: 358662
• PubChem ID: 4125339
• Update Time: 2025-04-19

2,3,6-Anthracenetricarboxylic acid, 9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Anthracenetricarboxylic acid, 9,10-dihydro-9,10-dioxo-
• 9,10-dioxoanthracene-2,3,6-tricarboxylic acid
• 2,3,6-tricarboxyanthraquinone
• 52839-61-9
• DTXSID50399597

• Inchi： 1S/C17H8O8/c18-13-7-2-1-6(15(20)21)3-8(7)14(19)10-5-12(17(24)25)11(16(22)23)4-9(10)13/h1-5H,(H,20,21)(H,22,23)(H,24,25)
• InChI Key： VMNYDODLIFMAMS-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(C2C=C(C(=O)O)C(C(=O)O)=CC=21)=O

Computed Properties

• Exact Mass: 340.02184
• Monoisotopic Mass: 340.02191721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 146.04